Cas no 2402839-54-5 (3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride)

• Product Name: 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride
• CAS No: 2402839-54-5
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 6595399
• PubChem ID: 165655685
• Update Time: 2025-06-13

3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2402839-54-5
• 3-[(2,4-difluorophenyl)methyl]azetidin-3-ol hydrochloride
• EN300-7463420
• 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride

• Inchi： 1S/C10H11F2NO.ClH/c11-8-2-1-7(9(12)3-8)4-10(14)5-13-6-10;/h1-3,13-14H,4-6H2;1H
• InChI Key： HESQRDHTHXSSOW-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1CC1(CNC1)O)F

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride

Professional Introduction to 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride (CAS No. 2402839-54-5)

3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2402839-54-5, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 2,4-difluorophenyl moiety, which is known for its ability to enhance binding affinity and metabolic stability, making it a valuable scaffold for the design of novel therapeutic agents.

The hydrochloride salt form of 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol not only improves the solubility of the compound but also enhances its pharmacokinetic properties. These characteristics make it an attractive candidate for further investigation in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. Recent studies have highlighted the importance of fluorinated aromatic rings in drug design, demonstrating their role in improving drug efficacy and reducing off-target effects.

In the realm of oncology, the incorporation of 2,4-difluorophenyl groups into molecular frameworks has been associated with enhanced binding to biological targets such as kinases and transcription factors. These interactions are critical for developing small-molecule inhibitors that can modulate cellular signaling pathways involved in cancer progression. The azetidinone core of 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride provides a versatile scaffold for derivatization, allowing chemists to explore diverse structural modifications aimed at optimizing potency and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. These tools have been instrumental in designing analogs of 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride that exhibit improved pharmacological profiles. For instance, studies have shown that subtle modifications in the fluoro substituents can significantly alter the compound's interactions with biological targets, leading to enhanced therapeutic effects.

The anti-inflammatory potential of this compound has also been explored in preclinical studies. Inflammation is a key pathological process underlying various chronic diseases, and targeting inflammatory pathways has become a major focus in drug discovery. The structural features of 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride suggest its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. By modulating these enzymes, the compound may offer a novel approach to treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride has shown promise in the development of central nervous system (CNS) drugs. The blood-brain barrier (BBB) poses a significant challenge for delivering therapeutic agents to the brain. However, the fluorinated aromatic ring in this compound may facilitate its penetration across the BBB, making it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that analogs with similar structural motifs can cross the BBB more efficiently than non-fluorinated counterparts.

The synthesis of 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance production efficiency but also allow for greater flexibility in modifying the compound's structure for tailored pharmacological properties.

The safety profile of 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride is another critical aspect that has been thoroughly evaluated in preclinical studies. Toxicological assessments have been conducted to determine its acute and chronic toxicity levels, as well as its potential for inducing adverse effects. These studies have provided valuable insights into the compound's safety margins and have helped identify necessary dosing regimens for clinical trials. The results from these evaluations are crucial for ensuring that the compound can be safely advanced into human testing phases.

The future directions for research on 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride include exploring its mechanism of action in greater detail and identifying potential biomarkers that can predict treatment response. Advances in omics technologies such as genomics, proteomics, and metabolomics have enabled researchers to gain deeper insights into how drugs interact with biological systems at multiple levels. By integrating these approaches with traditional pharmacological studies, a more comprehensive understanding of the compound's therapeutic potential can be achieved.

In conclusion, 3-[(2,4-Difluorophenyl)methyl]azetidin-3-ol hydrochloride (CAS No. 2402839-54-5) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing research efforts are focused on optimizing its pharmacological properties through structural modifications and exploring new therapeutic indications. As our understanding of drug design principles continues to evolve, compounds like this are likely to play a pivotal role in shaping the future of medicine.